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Compound of Interest

Compound Name: Salvianolic acid H

Cat. No.: B15617817 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note details a sensitive and specific method for the quantitative analysis of

Salvianolic acid H in biological matrices using High-Performance Liquid Chromatography

coupled with tandem Mass Spectrometry (HPLC-MS/MS). The protocol provides detailed

procedures for sample preparation, chromatographic separation, and mass spectrometric

detection. This method is suitable for researchers, scientists, and professionals in drug

development and natural product analysis.

Introduction
Salvianolic acid H is a polyphenolic compound and one of the numerous salvianolic acids

found in Salvia miltiorrhiza (Danshen), a plant widely used in traditional medicine. Like other

salvianolic acids, it is a derivative of caffeic acid and danshensu. Accurate and sensitive

quantification of individual salvianolic acids is crucial for pharmacokinetic studies, quality

control of herbal preparations, and understanding their pharmacological effects. This document

provides a comprehensive HPLC-MS/MS protocol for the analysis of Salvianolic acid H.
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A solid-phase extraction (SPE) method is recommended for the extraction of Salvianolic acid
H from plasma or other biological fluids.

Protocol:

Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

To 200 µL of plasma, add 20 µL of an internal standard solution (e.g., a structurally similar,

stable isotope-labeled compound or another salvianolic acid not present in the sample) and

200 µL of 2% phosphoric acid in water. Vortex for 30 seconds.

Load the pre-treated sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water followed by 1 mL of 20% methanol in water.

Elute Salvianolic acid H with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis
Chromatographic Conditions:

Instrument: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution:

0-1 min: 10% B

1-8 min: 10-50% B
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8-10 min: 50-90% B

10-12 min: 90% B

12-12.1 min: 90-10% B

12.1-15 min: 10% B

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Mass Spectrometric Conditions:

Instrument: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Ion Source Parameters:

Capillary Voltage: -3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Desolvation Gas Flow: 800 L/hr

Cone Gas Flow: 50 L/hr

Multiple Reaction Monitoring (MRM) Parameters: The following MRM transitions are

proposed based on the structure of Salvianolic acid H (C₂₇H₂₂O₁₂) with a molecular weight

of 538.46 g/mol . The precursor ion in negative mode would be [M-H]⁻ at m/z 537.4. Product

ions are predicted based on the fragmentation of similar salvianolic acids, which often

involves the loss of caffeic acid or danshensu moieties.
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone
Voltage (V)

Collision
Energy (eV)

Salvianolic

acid H
537.4 359.1 100 40 25

Salvianolic

acid H
537.4 197.0 100 40 30

Internal

Standard
User-defined User-defined 100 User-defined User-defined

Quantitative Data Summary
The following table summarizes the typical quantitative performance parameters for the

analysis of salvianolic acids using HPLC-MS/MS. These values are illustrative and should be

determined experimentally for Salvianolic acid H.

Parameter Typical Value

Linearity (r²) > 0.99

Linear Range 1 - 1000 ng/mL

Limit of Detection (LOD) 0.5 ng/mL

Limit of Quantification (LOQ) 1 ng/mL

Recovery (%) 85 - 110%

Intra-day Precision (RSD%) < 15%

Inter-day Precision (RSD%) < 15%
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Caption: Experimental workflow for the HPLC-MS/MS analysis of Salvianolic acid H.
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Caption: Logical relationship between analytical components and validation parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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